Cas no 2248291-09-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chlorothieno[2,3-b]pyridine-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chlorothieno[2,3-b]pyridine-2-carboxylate
• CAS No: 2248291-09-8
• MF: C₁₆H₇ClN₂O₄S
• MW: 358.755781412125
• CID: 6302155
• PubChem ID: 165720125
• Update Time: 2025-06-13

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chlorothieno[2,3-b]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248291-09-8
• EN300-6517216
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chlorothieno[2,3-b]pyridine-2-carboxylate

• Inchi： 1S/C16H7ClN2O4S/c17-11-10-6-3-7-18-13(10)24-12(11)16(22)23-19-14(20)8-4-1-2-5-9(8)15(19)21/h1-7H
• InChI Key： NUXBVEGSRMXXKH-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)SC2C1=CC=CN=2

Computed Properties

• Exact Mass: 357.9815056g/mol
• Monoisotopic Mass: 357.9815056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chlorothieno[2,3-b]pyridine-2-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chlorothieno[2,3-b]pyridine-2-carboxylate (CAS No. 2248291-09-8)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chlorothieno[2,3-b]pyridine-2-carboxylate (CAS No. 2248291-09-8) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structural features, combining a thieno[2,3-b]pyridine core with a 1,3-dioxoisoindoline moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for pharmaceutical intermediates and organic electronic materials, aligning with current trends in drug discovery and sustainable technology.

One of the most frequently searched questions in the scientific community revolves around the synthetic pathways for this compound. The preparation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chlorothieno[2,3-b]pyridine-2-carboxylate typically involves multi-step organic reactions, including condensation and cyclization steps. Recent advancements in green chemistry have also explored catalytic methods to improve yield and reduce waste, addressing the growing demand for environmentally friendly synthesis protocols. This aligns with the broader industry shift toward sustainable chemical processes, a topic frequently discussed in academic and industrial forums.

The physicochemical properties of this compound are another area of interest. With a molecular weight of 358.77 g/mol, it exhibits moderate solubility in polar organic solvents, which is critical for its application in drug formulation or material fabrication. Its stability under ambient conditions makes it suitable for long-term storage, a feature highly valued in commercial and research settings. Additionally, the presence of both electron-rich (thienopyridine) and electron-deficient (isoindoline) components in its structure suggests potential utility in optoelectronic devices, a rapidly growing sector in materials science.

Recent studies have highlighted the biological activity of structurally related compounds, sparking curiosity about the potential of CAS No. 2248291-09-8 in therapeutic applications. While specific data on this compound remains limited, analogs featuring the thieno[2,3-b]pyridine scaffold have demonstrated activity in modulating enzymatic pathways, particularly those involved in inflammation and oncology. This has led to increased searches for "thienopyridine derivatives in drug discovery" and "isoindoline-based bioactive molecules," reflecting the intersection of chemical innovation and biomedical research.

From an industrial perspective, the scalability of producing 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chlorothieno[2,3-b]pyridine-2-carboxylate is a key consideration. Manufacturers are optimizing processes to meet the rising demand from academic institutions and pharmaceutical companies. The compound's role as a versatile synthon for further functionalization is particularly appealing, as it enables the creation of diverse molecular libraries for high-throughput screening. This resonates with the current emphasis on fragment-based drug design and combinatorial chemistry, topics dominating scientific conferences and publications.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chlorothieno[2,3-b]pyridine-2-carboxylate represents a compelling case study in modern chemical research. Its structural complexity, coupled with its potential applications in life sciences and advanced materials, positions it as a molecule of significant interest. As research continues to unfold, this compound is likely to remain at the forefront of discussions surrounding heterocyclic chemistry and molecular innovation, answering the growing number of queries from scientists and industry professionals alike.